2-Cyclohexylpiperidine
Overview
Description
2-Cyclohexylpiperidine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Resolution Methodology
- 2-Cyclohexylpiperidine has been utilized in the development of β-keto amides via treatment with diketene. This process involves yeast-mediated reduction and offers a potential resolution methodology for cyclic amines, including this compound. This research highlights its significance in the field of organic synthesis and chiral resolution methods (Saxon, Leisch, & Hudlický, 2008).
Conformational and Structural Studies
- Studies on the molecular structure and conformational properties of N-cyclohexylpiperidine, a compound related to this compound, have been conducted using quantum chemical calculations and various spectroscopic methods. These studies reveal the existence of multiple conformers and provide insight into the stability and structural characteristics of such compounds (Shlykov et al., 2015).
Application in Membrane Processes
- 1-Cyclohexylpiperidine has been demonstrated as an effective draw solute in osmotically driven membrane processes. This application is particularly relevant in the context of desalination and water treatment, showcasing the compound's utility in environmental engineering (Orme & Wilson, 2015).
Synthesis of Antimicrobial and Antifungal Compounds
- Research has focused on synthesizing compounds involving cyclohexylpiperidine structures for potential applications in antimicrobial and antifungal areas. These studies indicate the potential of this compound derivatives in developing new therapeutic agents (Rusnac et al., 2020).
Insect Repellent Development
- Compounds containing cyclohexylpiperidine have been explored for their effectiveness as insect repellents. This includes studies on the stereochemical effects of such compounds and their efficacy against various arthropods, highlighting their potential in public health and pest control applications (Klun, Schmidt, & Debboun, 2001).
Catalysis and Reaction Studies
- Cyclohexylpiperidine derivatives have been investigated in various catalytic and chemical reaction studies, illustrating their versatility in facilitating and influencing chemical transformations. This includes their role in different synthesis processes and reaction mechanisms (Jiang et al., 2011).
Pharmaceutical Research
- Studies have explored the use of cyclohexylpiperidine derivatives in pharmaceutical research, particularly in the synthesis of novel compounds with potential applications in drug development. This includes exploring their properties as partial agonists at specific receptors and their role in various biological activities (Macchia et al., 2003).
Properties
IUPAC Name |
2-cyclohexylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N/c1-2-6-10(7-3-1)11-8-4-5-9-12-11/h10-12H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNXQKSGKSCAEIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2CCCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90880671 | |
Record name | 2-cyclohexylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90880671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56528-77-9 | |
Record name | 2-Cyclohexylpiperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56528-77-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyclohexylpiperidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056528779 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-cyclohexylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90880671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclohexylpiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.752 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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